Cas no 115562-51-1 (Benzenesulfonamide, N,4-dimethyl-N-[(4-nitrophenyl)methyl]-)

• Product Name: Benzenesulfonamide, N,4-dimethyl-N-[(4-nitrophenyl)methyl]-
• CAS No: 115562-51-1
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 1204497
• PubChem ID: 45723341
• Update Time: 2025-04-20

Benzenesulfonamide, N,4-dimethyl-N-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N,4-dimethyl-N-[(4-nitrophenyl)methyl]-
• N,4-dimethyl-N-[(4-nitrophenyl)methyl]benzenesulfonamide
• N,4-Dimethyl-N-(4-nitrobenzyl)benzenesulfonamide
• 115562-51-1
• N,4-Dimethyl-N-[(4-nitrophenyl)methyl]benzene-1-sulfonamide
• DTXSID20671251

• Inchi： 1S/C15H16N2O4S/c1-12-3-9-15(10-4-12)22(20,21)16(2)11-13-5-7-14(8-6-13)17(18)19/h3-10H,11H2,1-2H3
• InChI Key： QCZJIDOZGWVIFR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)CC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 320.08318
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 80.52